Cas no 1021265-03-1 (8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021265-03-1
• MF: C₁₇H₂₃N₃O₅S
• MW: 381.446623086929
• CID: 6005647
• PubChem ID: 27622549
• Update Time: 2025-06-14

8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(4-methoxyphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493577
• 1021265-03-1
• VU0632530-1
• 8-((4-methoxyphenyl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5049-0062

• Inchi： 1S/C17H23N3O5S/c1-3-10-20-15(21)17(18-16(20)22)8-11-19(12-9-17)26(23,24)14-6-4-13(25-2)5-7-14/h4-7H,3,8-12H2,1-2H3,(H,18,22)
• InChI Key： SRSVCIAYLNNPLR-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)C(=O)N(CCC)C1=O

Computed Properties

• Exact Mass: 381.13584202g/mol
• Monoisotopic Mass: 381.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-03-1)

The compound 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-03-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its spirocyclic core and sulfonyl moiety make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in drug discovery targeting precision medicine and personalized therapies.

In recent years, the demand for small-molecule drugs with high selectivity and low off-target effects has surged, placing compounds like 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione at the forefront of innovation. Its triazaspiro scaffold is notable for mimicking natural product frameworks, a strategy often employed to enhance bioavailability and metabolic stability. This aligns with the growing focus on drug-likeness and ADME properties in early-stage drug development.

The methoxybenzenesulfonyl group in this compound is a critical functional feature, often associated with improved binding affinity to target proteins. Such modifications are frequently explored in medicinal chemistry to optimize pharmacokinetics. Given the rising interest in AI-driven drug design, this compound’s structure could serve as a valuable case study for machine learning models predicting molecular interactions or solubility.

From a synthetic perspective, 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione presents intriguing challenges due to its stereochemistry and functional group compatibility. Chemists are exploring green chemistry approaches to its synthesis, reflecting the industry’s shift toward sustainable practices. Questions like "How to improve the yield of spirocyclic compounds?" or "What catalysts are optimal for sulfonylation reactions?" are frequently searched, underscoring the relevance of this compound in contemporary research.

Beyond its chemical properties, this molecule’s potential applications in neurodegenerative disease research or oncology are actively investigated. The propyl side chain, for instance, may influence blood-brain barrier permeability, a hot topic in CNS drug development. Such discussions resonate with popular queries like "How to design BBB-penetrant drugs?" or "Role of spirocycles in CNS therapeutics," making this compound a focal point for interdisciplinary studies.

In summary, 8-(4-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies the convergence of structural complexity and therapeutic potential. Its study addresses key challenges in modern drug discovery, from computational modeling to synthetic scalability, while aligning with global trends like targeted therapy and sustainable science.